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Compound of Interest

Compound Name: Schisandronic acid

Cat. No.: B610747

For Immediate Release

A comprehensive technical guide released today details the discovery, history, and evolving
understanding of schisandronic acid, a triterpenoid compound isolated from plants of the
Schisandra genus. This document provides researchers, scientists, and drug development
professionals with an in-depth look at the compound's origins, its isolation and characterization,
and its cytotoxic and antioxidant properties.

First prominently reported in 2001 by a team of researchers led by Y.G. Chen and G.W. Qin,
schisandronic acid was isolated from the stems of Schisandra propinqua. This discovery was
a significant contribution to the phytochemical understanding of this genus, which has a long
history in traditional medicine. The initial research laid the groundwork for future investigations
into its biological activities.

Subsequent studies have primarily focused on the potential of schisandronic acid as an anti-
cancer agent. It has demonstrated notable cytotoxicity against various cancer cell lines. For
instance, in human breast cancer MCF-7 cells, schisandronic acid has an IC50 value of 8.06
MM.[1] Its mechanism of action is linked to the induction of apoptosis, a form of programmed
cell death. This is achieved through the upregulation of active caspase-3 and the subsequent
cleavage of poly(ADP-ribose) polymerase (PARP), a protein involved in DNA repair and cell
death.[1]

Isolation and Physicochemical Properties
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Schisandronic acid is a triterpenoid acid with the chemical formula C3oH4603 and a CAS
number of 55511-14-3.[2] The table below summarizes its key physicochemical properties.

Property Value Reference
Molecular Formula C30H4603 [2]
Molecular Weight 454.69 g/mol [2]

CAS Number 55511-14-3 2]
Appearance White to off-white solid

Soluble in methanol, ethanol,
Solubility DMSO, and other organic

solvents

Experimental Protocols
General Isolation Procedure from Schisandra Stems

While the full detailed protocol from the original 2001 publication by Chen et al. is not widely
available, a general procedure for the isolation of triterpenoids from Schisandra species can be
outlined as follows. This is a representative workflow based on common phytochemical
extraction techniques.
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A generalized workflow for the isolation of schisandronic acid.
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Structure Elucidation

The structure of schisandronic acid was determined using a combination of spectroscopic
techniques. This typically involves:

Mass Spectrometry (MS): To determine the molecular weight and elemental composition.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Including *H NMR, 3C NMR, and 2D
NMR techniques (such as COSY, HSQC, and HMBC) to elucidate the carbon-hydrogen
framework and the connectivity of atoms.

Infrared (IR) Spectroscopy: To identify functional groups, such as hydroxyl and carbonyl
groups.

Ultraviolet-Visible (UV-Vis) Spectroscopy: To identify any chromophores within the molecule.

Biological Activity and Signaling Pathway

The primary reported biological activity of schisandronic acid is its ability to induce apoptosis
in cancer cells. The following diagram illustrates the key steps in this signaling pathway.
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Apoptosis induction pathway of schisandronic acid.

Quantitative Data on Cytotoxicity

The following table summarizes the known quantitative data regarding the cytotoxic effects of
schisandronic acid.
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Cell Line Cancer Type IC50 Value (M) Reference

MCF-7 Human Breast Cancer 8.06 [1]

Conclusion and Future Directions

Schisandronic acid represents a promising natural product with potential applications in
oncology. Since its initial isolation and characterization, research has highlighted its pro-
apoptotic effects. However, to fully realize its therapeutic potential, further research is
warranted. This includes a more detailed elucidation of its molecular targets and signaling
pathways, comprehensive preclinical studies to evaluate its efficacy and safety in vivo, and the
development of synthetic routes to ensure a stable and scalable supply for further investigation.
This technical guide serves as a foundational resource for researchers dedicated to advancing
the scientific understanding and potential therapeutic application of schisandronic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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